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Compound of Interest

Compound Name: Alpha,Beta-Trehalose-13C12

Cat. No.: B15622485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of α,β-Trehalose-¹³C₁₂, a stable isotope-

labeled non-reducing disaccharide. The information compiled herein is intended to assist

researchers and drug development professionals in sourcing this compound and understanding

its potential applications, particularly in metabolic studies. While specific experimental protocols

for the ¹³C-labeled variant are not widely published, this guide provides foundational knowledge

and general methodologies that can be adapted for its use.

Supplier and Purity Information
Sourcing high-purity α,β-Trehalose-¹³C₁₂ is critical for accurate and reproducible experimental

outcomes. Several reputable suppliers offer this compound, with purity specifications varying.

The following tables summarize the available quantitative data from various suppliers.

Table 1: Supplier Information for α,β-Trehalose-¹³C₁₂
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Supplier Product Name Additional Information

Omicron Biochemicals, Inc. α,β-[UL-¹³C₁₂]trehalose
Provides stable Carbon-13

labeled isotopes.[1]

Santa Cruz Biotechnology α,β-[UL-¹³C₁₂]Trehalose
Offers the compound for

proteomics research.

LGC Standards Alpha,Beta-Trehalose-¹³C₁₂

Provides high-quality reference

standards for pharmaceutical

testing.[2]

BOC Sciences α,β-trehalose-[UL-¹³C₁₂]

Lists the compound under their

stable isotope labeled

compounds category.

Table 2: Chemical and Physical Properties of α,β-Trehalose-¹³C₁₂

Property Value Source

Molecular Formula ¹³C₁₂H₂₂O₁₁
Santa Cruz Biotechnology,

BOC Sciences

Molecular Weight ~354.20 - 354.30 g/mol
Santa Cruz Biotechnology,

BOC Sciences

Appearance White to Off-white Solid BOC Sciences

Purity ≥98% BOC Sciences

Storage Temperature 2-8°C BOC Sciences

Solubility
Soluble in Methanol (Slightly),

Water (Slightly)
BOC Sciences

It is important to note that some suppliers, like Sigma-Aldrich, provide the α,α-isomer of

Trehalose-¹³C₁₂, which has a purity of 99% (CP) and 99 atom % ¹³C.[3] Researchers should

carefully verify the isomeric form required for their specific application.

Potential Research Applications
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While α,α-trehalose is more commonly studied, both isomers are recognized for their significant

biological activities. Trehalose, in general, is known for its ability to protect cells and proteins

from environmental stress, such as desiccation and oxidative damage.[4] Its applications in

research are expanding, particularly in the study of neurodegenerative diseases like

Huntington's and Alzheimer's disease.[4][5]

The primary application of the ¹³C-labeled form of α,β-Trehalose is in metabolic flux analysis

and tracer studies. By introducing α,β-Trehalose-¹³C₁₂ into a biological system, researchers can

track the metabolic fate of the trehalose molecule and its constituent glucose moieties using

techniques such as mass spectrometry and NMR spectroscopy.

Experimental Protocols
Detailed experimental protocols for α,β-Trehalose-¹³C₁₂ are not readily available in published

literature. However, general protocols for the analysis of trehalose and for conducting metabolic

tracer studies can be adapted.

General Protocol for Trehalose Quantification
This protocol is based on the enzymatic hydrolysis of trehalose to glucose, which is then

quantified.

Principle: Trehalose is hydrolyzed to D-glucose by the enzyme trehalase. The released D-

glucose is then phosphorylated by hexokinase (HK) and ATP to form glucose-6-phosphate (G-

6-P). G-6-P is subsequently oxidized by glucose-6-phosphate dehydrogenase (G6P-DH) with

the reduction of NADP⁺ to NADPH. The increase in absorbance at 340 nm due to the formation

of NADPH is proportional to the amount of trehalose present.

Methodology:

Sample Preparation: Prepare aqueous extracts of the biological samples to be analyzed.

Enzymatic Reaction:

To a reaction mixture containing buffer and ATP, add the sample extract.
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Initiate the reaction by adding a mixture of hexokinase and glucose-6-phosphate

dehydrogenase.

Monitor the absorbance at 340 nm until the reaction is complete (no further change in

absorbance).

Add trehalase to the mixture.

Again, monitor the absorbance at 340 nm until the reaction is complete.

Calculation: The change in absorbance after the addition of trehalase corresponds to the

amount of trehalose in the sample.

Conceptual Workflow for a Metabolic Tracer Study using
α,β-Trehalose-¹³C₁₂
This conceptual workflow outlines the steps for using α,β-Trehalose-¹³C₁₂ to study its

metabolism in a cellular or organismal model.
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Caption: Conceptual workflow for a metabolic tracer experiment using α,β-Trehalose-¹³C₁₂.
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Signaling and Metabolic Pathways
Trehalose metabolism is a key pathway in many organisms, though not naturally occurring in

mammals.[4] The metabolism of trehalose involves its synthesis from glucose and its

breakdown back into glucose. There are several known biosynthetic pathways for trehalose in

bacteria.

The diagram below illustrates a generalized overview of trehalose metabolism, which provides

a basis for understanding how ¹³C from labeled trehalose could be incorporated into central

carbon metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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